GDPG
GDPG
Brand Name:
Vulcanchem
CAS No.:
103301-72-0
VCID:
VC0028126
InChI:
InChI=1S/C16H25N5O16P2.Na/c17-16-19-12-6(13(28)20-16)18-3-21(12)14-10(26)8(24)5(34-14)2-33-38(29,30)37-39(31,32)36-15-11(27)9(25)7(23)4(1-22)35-15;/h3-5,7-11,14-15,22-27H,1-2H2,(H,29,30)(H,31,32)(H3,17,19,20,28);/q;+1/p-1/t4-,5-,7-,8-,9+,10-,11-,14-,15?;/m1./s1
SMILES:
C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)([O-])OC4C(C(C(C(O4)CO)O)O)O)O)O)N=C(NC2=O)N.[Na+]
Molecular Formula:
C16H24N5NaO16P2
Molecular Weight:
627.32
GDPG
CAS No.: 103301-72-0
Main Products
VCID: VC0028126
Molecular Formula: C16H24N5NaO16P2
Molecular Weight: 627.32
| CAS No. | 103301-72-0 |
|---|---|
| Product Name | GDPG |
| Molecular Formula | C16H24N5NaO16P2 |
| Molecular Weight | 627.32 |
| IUPAC Name | sodium;[[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate |
| Standard InChI | InChI=1S/C16H25N5O16P2.Na/c17-16-19-12-6(13(28)20-16)18-3-21(12)14-10(26)8(24)5(34-14)2-33-38(29,30)37-39(31,32)36-15-11(27)9(25)7(23)4(1-22)35-15;/h3-5,7-11,14-15,22-27H,1-2H2,(H,29,30)(H,31,32)(H3,17,19,20,28);/q;+1/p-1/t4-,5-,7-,8-,9+,10-,11-,14-,15?;/m1./s1 |
| SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)([O-])OC4C(C(C(C(O4)CO)O)O)O)O)O)N=C(NC2=O)N.[Na+] |
| PubChem Compound | 136662840 |
| Last Modified | Nov 11 2021 |
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